Cas no 22407-20-1 (3-(Formylamino)-1H-pyrazole-4-carboxamide)

• Product Name: 3-(Formylamino)-1H-pyrazole-4-carboxamide
• CAS No: 22407-20-1
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 823907
• PubChem ID: 44819953
• Update Time: 2025-08-03

3-(Formylamino)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Formylamino)-1H-pyrazole-4-carboxamide
• 3-(Formylamino)-1H-pyrazole-4-carboxamide 5-(Formylamino)-1H-pyrazole-4-carboxamide
• 5-Formamido-1H-pyrazole-4-carboxamide
• Allopurinol impurity B
• Allopurinol Related CoMpound B
• 5-(Formylamino)-1H-pyrazole-4-carboxamide
• DB-253291
• 1H-Pyrazole-4-carboxamide, 3-(formylamino)-; Pyrazole-4-carboxamide, 3-formamido- (8CI); 42W88; Ph Eur Allopurinol Impurity B; USP Allopurinol Related Compound B
• DTXSID50176941
• 3-Formamidopyrazole-4-carboxamide; Allopurinol Impurity B; USP Allopurinol Related Compound B; Allopurinol EP Impurity B
• Q27231468
• Pyrazole-4-carboxamide, 3-formamido-
• ALLOPURINOL IMPURITY B (EP IMPURITY)
• 22407-20-1
• MKVXRGIJTKYXPR-UHFFFAOYSA-N
• Allopurinol impurity B [EP]
• ALLOPURINOL IMPURITY B [EP IMPURITY]
• 5-FORMYLAMINO-1H-PYRAZOLE-4-CARBOXAMIDE
• 1H-Pyrazole-4-carboxamide, 3-(formylamino)-
• UNII-0204JQL303
• 0204JQL303
• DTXCID1099432

• Inchi： 1S/C5H6N4O2/c6-4(11)3-1-8-9-5(3)7-2-10/h1-2H,(H2,6,11)(H2,7,8,9,10)
• InChI Key： MKVXRGIJTKYXPR-UHFFFAOYSA-N
• SMILES： O=C(C1C=NNC=1NC=O)N

Computed Properties

• Exact Mass: 154.04900
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: >200oC (dec.)
• Boiling Point: 601.5±40.0 °C at 760 mmHg
• Flash Point: 317.6±27.3 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 105.35000
• LogP: 0.61060
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3-(Formylamino)-1H-pyrazole-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides